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Compound of Interest

Compound Name: 3-Aminophenylacetic acid

Cat. No.: B014233 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 3-
Aminophenylacetic acid, a compound utilized in various research applications. Adherence to

these guidelines is critical for maintaining a safe laboratory environment and complying with

regulatory standards.

Key Safety and Disposal Information
A summary of critical data for 3-Aminophenylacetic acid is presented below, offering a quick

reference for safety and disposal considerations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b014233?utm_src=pdf-interest
https://www.benchchem.com/product/b014233?utm_src=pdf-body
https://www.benchchem.com/product/b014233?utm_src=pdf-body
https://www.benchchem.com/product/b014233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Chemical Name 3-Aminophenylacetic acid [1]

CAS Number 14338-36-4 [1][2]

Molecular Formula C₈H₉NO₂ [2]

Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335)

[1]

Personal Protective Equipment

(PPE)

Dust mask (type N95 or

equivalent), Eyeshields,

Gloves

Incompatible Materials Strong oxidizing agents [1][3]

Primary Disposal Method

Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[1]

Alternative Disposal Method

Dissolve or mix the material

with a combustible solvent and

burn in a chemical incinerator

equipped with an afterburner

and scrubber.

[1]

Operational Disposal Plan: A Step-by-Step
Approach
The following protocol outlines the necessary steps for the safe and compliant disposal of 3-
Aminophenylacetic acid.

1. Waste Identification and Segregation:

All waste containing 3-Aminophenylacetic acid, including contaminated labware and

personal protective equipment (PPE), must be treated as hazardous waste.[4]
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Segregate this waste from other chemical waste streams to prevent unintended reactions.[5]

Do not mix with incompatible materials, particularly strong oxidizing agents.[1][3]

2. Containerization and Labeling:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[6] The container

should be compatible with the chemical.

The label must include the words "Hazardous Waste," the full chemical name "3-
Aminophenylacetic acid," the quantity of waste, the date of generation, and the principal

investigator's name and contact information.[5] Do not use abbreviations or chemical

formulas.

3. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

The storage area should be away from general laboratory traffic and inaccessible to

unauthorized personnel.

4. Disposal Procedure:

Never dispose of 3-Aminophenylacetic acid down the drain or in regular trash.[5][7]

The recommended disposal method is to engage a licensed professional waste disposal

service.[1]

An alternative method, if permitted and equipped, is incineration. This involves dissolving or

mixing the material with a combustible solvent and burning it in a chemical incinerator that

has an afterburner and scrubber to manage emissions.[1] This should only be performed by

trained personnel in a facility designed for such procedures.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.
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Carefully collect the absorbent material and the spilled substance and place it in the

designated hazardous waste container.[8]

Clean the spill area thoroughly. All materials used for cleanup should be disposed of as

hazardous waste.[4][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Aminophenylacetic acid.
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Caption: Disposal workflow for 3-Aminophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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